Cas no 18403-71-9 (Disulfurous acid,sodium salt (1:?))

• Product Name: Disulfurous acid,sodium salt (1:?)
• CAS No: 18403-71-9
• MF: HNaO₅S₂
• MW: 168.124708890915
• CID: 122973
• PubChem ID: 44149901
• Update Time: 2025-04-18

Disulfurous acid,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Disulfurous acid,sodium salt (1:?)
• Disulfurous acid, sodium salt
• disulphurous acid, sodium salt
• disodium disulfite
• EINECS 242-283-5
• 18403-71-9
• Sodium hydroxy(dioxo)-lambda~6~-sulfanesulfinate
• DTXSID60939786

• Inchi： 1S/Na.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5)/q+1;/p-1
• InChI Key： DCAHCNWWAZAFRM-UHFFFAOYSA-M
• SMILES： S(=O)(=O)(O)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 189.8983
• Monoisotopic Mass: 167.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• PSA: 89.49
• LogP: 0.61480